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Introduction

NuPro® is a functional feed ingredient derived from the enzymatic hydrolysis of a specific
strain of Saccharomyces cerevisiae yeast. Produced by Alltech, it is designed to provide a
concentrated and highly digestible source of functional nutrients for various animal species,
including poultry, swine, and aquaculture.[1][2][3] This technical guide provides a detailed
overview of the core functional components of NuPro®, their mechanisms of action, and the
experimental protocols used to evaluate their efficacy. NuPro® is particularly valued for its rich
content of nucleotides, glutamic acid, amino acids, peptides, and inositol, which collectively
contribute to enhanced animal performance, particularly in the early stages of life.[2][4]

Core Functional Components: Quantitative Analysis

The nutritional composition of NuPro® can vary slightly between production batches. The
following tables summarize the quantitative data from two separate experimental analyses of
NuPro® on a dry weight basis, providing a representative overview of its composition.[5]

Table 1: Macronutrient and Energy Content of NuPro®[5]
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Nutrient Unit Experiment 1 Experiment 2
Crude Protein % 53.50 50.02

Crude Fat % 0.20 0.45

Crude Fiber % 0.40 1.18
Metabolizable Energy Kcall/lb 1240 1340

Total Nucleic Acids % 5.40 7.00

Total Ash % 5.80 8.84

Table 2: Amino Acid Profile of NuPro® (% of dry weight)[5]
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Amino Acid Experiment 1 Experiment 2
Alanine 2.94 3.13
Arginine 1.88 2.14
Aspartic Acid 3.75 4.45
Cystine 0.51 0.63
Glutamic Acid 8.49 6.76
Glycine 1.94 2.21
Histidine 0.97 1.13
Isoleucine 1.84 1.96
Leucine 3.60 3.00
Lysine 2.83 3.40
Methionine 1.09 0.63
Phenylalanine 1.87 1.89
Proline 2.11 1.53
Serine 1.94 2.10
Threonine 2.25 2.21
Tryptophan 0.55 0.56
Tyrosine 1.73 1.59
Valine 2.46 2.77

Table 3: Mineral Composition of NuPro®[5]
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Mineral Unit Experiment 1 Experiment 2
Calcium % 0.05 0.96
Phosphorus % 1.53 1.63
Potassium % 1.47 2.02

Sodium % 1.68 0.11
Magnesium % 0.32 0.47

Sulfur % 0.46 0.50

Chloride ppm 442

Key Functional Components and Their Mechanisms

of Action
Nucleotides

Nucleotides are semi-essential nutrients that serve as the building blocks for DNA and RNA.[6]
Tissues with rapid cell turnover, such as the intestinal lining and immune cells, have a high
demand for nucleotides.[7] While endogenous synthesis (the de novo pathway) is possible, the
salvage pathway, which utilizes preformed nucleotides from the diet, is more energy-efficient.[6]
Dietary nucleotides, as supplied by NuPro®, are particularly beneficial for young, rapidly
growing animals and for animals under stress or immunological challenge.[8]

The primary benefits of dietary nucleotides include:

o Enhanced Gut Health and Development: Nucleotides promote the growth and repair of the
intestinal mucosa, leading to increased villus height and improved absorptive capacity.[9]

e Modulation of the Immune System: They are crucial for the proliferation of lymphocytes and
other immune cells, thereby supporting a robust immune response.[10]

Figure 1: De Novo and Salvage Pathways for Nucleotide Synthesis.

Glutamic Acid
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Glutamic acid is a non-essential amino acid that plays a central role in cellular metabolism. In
the context of gut health, it serves as a primary energy source for enterocytes.[11]
Furthermore, glutamic acid acts as a signaling molecule in the gut-brain axis, influencing
digestive processes and nutrient absorption.[12][13] It binds to glutamate receptors in the gut,
which can trigger the release of signaling molecules that modulate gut motility and secretion.
[14]
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Figure 2: Glutamic Acid Signaling in the Gut-Brain Axis.
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Inositol

Inositol is a carbocyclic sugar that is a key component of structural lipids and is involved in
various signaling pathways. As a precursor to phosphatidylinositol, it plays a crucial role in the
phosphoinositide (PI) signaling pathway. This pathway is fundamental to the function of
immune cells, regulating processes such as cell migration, activation, and proliferation.[15][16]
The phosphorylation of phosphatidylinositol creates various inositol phosphates, which act as
second messengers, recruiting and activating a range of downstream effector proteins.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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